2-{[5-(2,4-dichlorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,5-dimethoxyphenyl)acetamide

• Molecular Formula: C19H18Cl2N4O3S
• Molecular Weight: 453.3 g/mol
• IUPAC Name: 2-[[5-(2,4-dichlorophenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]-N-(2,5-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C19H18Cl2N4O3S/c1-25-18(13-6-4-11(20)8-14(13)21)23-24-19(25)29-10-17(26)22-15-9-12(27-2)5-7-16(15)28-3/h4-9H,10H2,1-3H3,(H,22,26)
• InChI Key: YQZCWCLBSKTMOO-UHFFFAOYSA-N
• SMILES: CN1C(=NN=C1SCC(=O)NC2=C(C=CC(=C2)OC)OC)C3=C(C=C(C=C3)Cl)Cl

Description

2-{[5-(2,4-dichlorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,5-dimethoxyphenyl)acetamide, also known as DMTS, is a novel compound that has gained attention in the scientific community due to its potential applications in various research fields. DMTS is a sulfhydryl-containing compound that has been synthesized through a multi-step process involving the reaction of 2,4-dichlorophenylhydrazine with ethyl acetoacetate, followed by the reaction with thioacetamide and N-(2,5-dimethoxyphenyl)acetamide.

Mechanism of Action

The mechanism of action of 2-{[5-(2,4-dichlorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,5-dimethoxyphenyl)acetamide is not fully understood, but it is believed to involve the modulation of various signaling pathways involved in oxidative stress and inflammation. This compound has been shown to activate the Nrf2-ARE pathway, which is responsible for the upregulation of antioxidant genes and the reduction of oxidative stress. The compound has also been shown to inhibit the NF-kB pathway, which is involved in the regulation of inflammatory responses.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the reduction of oxidative stress and inflammation, the modulation of immune responses, and the inhibition of cell proliferation. The compound has also been shown to have antimicrobial activity against a range of bacterial and fungal strains.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{[5-(2,4-dichlorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,5-dimethoxyphenyl)acetamide in lab experiments include its stability, solubility, and relatively low toxicity. However, the limitations of using this compound include its high cost, the complexity of its synthesis, and the need for further research to fully understand its mechanism of action and potential applications.

Future Directions

There are several future directions for research involving 2-{[5-(2,4-dichlorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,5-dimethoxyphenyl)acetamide, including:
1. Further investigation of its mechanism of action and potential therapeutic applications in oxidative stress-related diseases.
2. Evaluation of its efficacy as an antimicrobial agent against a broader range of bacterial and fungal strains.
3. Development of more efficient and cost-effective synthesis methods for this compound.
4. Investigation of its potential use as a food preservative or antioxidant in the food industry.
5. Exploration of its potential applications in the field of nanotechnology as a component of nanoparticles for drug delivery.

Synthesis Methods

The synthesis of 2-{[5-(2,4-dichlorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,5-dimethoxyphenyl)acetamide involves a multi-step process that requires precise control of reaction conditions and purification techniques. The first step involves the reaction of 2,4-dichlorophenylhydrazine with ethyl acetoacetate in the presence of a base catalyst to form 5-(2,4-dichlorophenyl)-4-methyl-4H-1,2,4-triazole-3-thiol. This intermediate is then reacted with thioacetamide to form 2-{[5-(2,4-dichlorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-acetamide, which is further reacted with N-(2,5-dimethoxyphenyl)acetamide to form the final product, this compound.

Scientific Research Applications

2-{[5-(2,4-dichlorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,5-dimethoxyphenyl)acetamide has potential applications in various research fields, including biochemistry, pharmacology, and medicinal chemistry. The compound has been shown to possess antioxidant and anti-inflammatory properties, making it a promising candidate for the treatment of oxidative stress-related diseases such as cancer, diabetes, and neurodegenerative disorders. This compound has also been shown to have antimicrobial activity against a range of bacterial and fungal strains, suggesting its potential use as an antibacterial and antifungal agent.